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Compound of Interest

Compound Name: Thalidomide-PEG2-NH2

Cat. No.: B11933436

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the analytical methods for
characterizing Thalidomide-PEG2-NH2, a key building block in the development of Proteolysis
Targeting Chimeras (PROTACS). The following protocols and data are intended to assist in the
quality control and characterization of this bifunctional molecule.

Introduction

Thalidomide-PEG2-NH2 is a crucial E3 ligase ligand-linker conjugate used in the synthesis of
PROTACSs.[1][2][3] PROTACSs are heterobifunctional molecules that recruit a target protein to
an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target
protein by the proteasome.[4][5] The purity and structural integrity of the Thalidomide-PEG2-
NH2 conjugate are critical for the successful synthesis and efficacy of the final PROTAC. This
document outlines detailed protocols for the characterization of this conjugate using High-
Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-
MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Physicochemical Properties

A summary of the key physicochemical properties of a typical Thalidomide-PEG2-NH2
conjugate is presented in Table 1.
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Table 1: Physicochemical Properties of Thalidomide-PEG2-NH2

Property Value Reference
Molecular Formula C19H24N406

Molecular Weight 404.42 g/mol

Appearance Solid

Color Light yellow to green yellow

Solubility Soluble in DMSO, DMF

Storage -20°C

Analytical Methods and Protocols

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

Reverse-phase HPLC (RP-HPLC) is a fundamental technique for assessing the purity of
Thalidomide-PEG2-NH2.

Experimental Workflow for HPLC Purity Analysis
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NMR Analysis
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Confirm Structure of
Thalidomide-PEG2-NH2

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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